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Cat. No.: B1329439 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
Formyl acetate, also known as acetic formic anhydride, is a highly reactive formylating agent

utilized in various organic syntheses. Its utility in the laboratory is matched by its hazardous

properties, necessitating a thorough understanding of its safety profile and handling

requirements. This technical guide provides a comprehensive overview of the safety data for

formyl acetate, detailed experimental protocols for its synthesis and safe handling, and visual

aids to illustrate key concepts. The information is curated to meet the needs of researchers and

professionals in drug development and other scientific fields where formyl acetate may be

employed.

Chemical and Physical Properties
Formyl acetate is a colorless liquid with the chemical formula C₃H₄O₃. It is the mixed

anhydride of acetic acid and formic acid. Due to its instability, it is not commercially available

and is typically prepared in situ or used shortly after synthesis.
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Property Value Reference(s)

Molecular Weight 88.06 g/mol [1]

Boiling Point
27-28 °C at 10 mmHg (1.33

kPa)
[1]

Density 1.116 g/cm³ [2]

Flash Point 31 °C [2]

CAS Number 2258-42-6 [1]

Appearance Colorless liquid [2]

Safety Data Sheet (SDS)
Hazards Identification
Formyl acetate is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictograms:

alt text

alt text
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Signal Word: Warning

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

First-Aid Measures
Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific hazards arising from the chemical: Flammable liquid and vapor. Vapors may form

explosive mixtures with air. Decomposition products include acetic acid and carbon

monoxide.
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Accidental Release Measures
Personal precautions: Wear appropriate personal protective equipment (PPE), including

respiratory protection, chemical-resistant gloves, and eye protection. Ensure adequate

ventilation and remove all sources of ignition.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for cleaning up: Absorb with inert material (e.g., sand, silica gel) and place in a

suitable container for disposal.

Handling and Storage Precautions
Formyl acetate decomposes at room temperature, and this process is accelerated at elevated

temperatures, producing acetic acid and carbon monoxide. [1]

Handling: All manipulations should be carried out in a well-ventilated fume hood. [1]Avoid

contact with skin, eyes, and clothing. [2]Use spark-proof tools and explosion-proof

equipment. Ground/bond container and receiving equipment to prevent static discharge.

Storage: Store at 2-8°C in a tightly closed container in a dry and well-ventilated place.

[2]Crucially, do not store in a sealed container, as the evolution of carbon monoxide can lead

to a dangerous buildup of pressure and potential explosion. [1]A flask fitted with a

polyethylene stopper is recommended for storage. [1]

Experimental Protocols
Synthesis of Formyl Acetate from Sodium Formate and
Acetyl Chloride
This procedure is adapted from a method reported by Krimen. [1] Materials:

Sodium formate (finely ground)

Acetyl chloride

Anhydrous diethyl ether
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Three-necked round-bottomed flask

Stirrer

Dropping funnel

Reflux condenser with a calcium chloride drying tube

Thermometer

Procedure:

Set up the reaction apparatus in a fume hood, ensuring all glassware is dry.

Charge the three-necked flask with sodium formate and anhydrous diethyl ether.

Stir the mixture and add acetyl chloride via the dropping funnel at a rate that maintains the

reaction temperature between 23-27°C.

After the addition is complete, continue stirring the mixture for several hours to ensure the

reaction goes to completion.

Filter the mixture by suction filtration to remove sodium chloride.

Wash the solid residue with a small amount of anhydrous diethyl ether and combine the

washings with the filtrate.

Remove the ether from the filtrate by distillation under reduced pressure.

The resulting residue is formyl acetate. Due to its instability, it is recommended to use it

immediately or store it appropriately for a short period.

Safe Handling Protocol for Formyl Acetate in a
Laboratory Setting
This protocol outlines the steps for safely handling formyl acetate during a typical laboratory

procedure, such as its use as a formylating agent.
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Prerequisites:

A designated work area within a certified chemical fume hood.

All necessary PPE is readily available and in good condition (chemical splash goggles, face

shield, appropriate chemical-resistant gloves, and a lab coat).

An emergency eyewash station and safety shower are accessible.

A spill kit appropriate for flammable liquids is available.

Procedure:

Before starting, ensure the fume hood is functioning correctly.

Don all required PPE.

If using freshly synthesized formyl acetate, ensure it has been cooled to a safe handling

temperature.

Carefully transfer the required amount of formyl acetate using a glass syringe or a cannula.

Avoid using metal needles if possible, or ensure they are compatible.

Perform all subsequent reaction steps within the fume hood.

Keep the container of formyl acetate closed when not in use.

Upon completion of the reaction, quench any unreacted formyl acetate according to

established laboratory procedures (e.g., slow addition to a stirred, cooled solution of a

suitable nucleophile like an alcohol or water, being mindful of gas evolution).

Decontaminate all glassware that has been in contact with formyl acetate by rinsing with a

suitable solvent (e.g., acetone) in the fume hood. Collect the rinsate as hazardous waste.

Dispose of all waste materials according to the disposal protocol outlined below.

Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Protocol for Formyl Acetate Waste
All waste containing formyl acetate must be treated as hazardous waste.

Procedure:

Collect all liquid waste containing formyl acetate in a designated, labeled, and compatible

waste container. The container should be made of a material that is resistant to organic

solvents and acids.

Do not mix formyl acetate waste with incompatible materials. Refer to a chemical

compatibility chart if unsure.

Solid waste, such as contaminated gloves and absorbent materials, should be collected in a

separate, clearly labeled hazardous waste bag.

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office. Ensure that the waste is correctly labeled with its contents.

Visualizations
Logical Relationship: Formyl Acetate Decomposition
and Potential Toxicity
The following diagram illustrates the decomposition of formyl acetate and the potential health

hazards associated with its decomposition products.
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Caption: Decomposition of formyl acetate and associated health hazards.

Experimental Workflow: Safe Handling of Formyl
Acetate
This diagram outlines a logical workflow for the safe handling of formyl acetate in a laboratory

setting.
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Caption: Workflow for the safe handling of formyl acetate.
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Conclusion
Formyl acetate is a valuable reagent in organic synthesis, but its reactive and hazardous

nature demands stringent safety protocols. Researchers, scientists, and drug development

professionals must be well-versed in its properties, handling, and disposal requirements to

ensure a safe laboratory environment. Adherence to the guidelines presented in this technical

guide will help mitigate the risks associated with the use of formyl acetate. Always consult the

most up-to-date Safety Data Sheet from your supplier and your institution's specific safety

procedures before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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